molecular formula C42H56N2O14 B1223106 4'''-(R)-Aminoaclacinomycin A CAS No. 76439-76-4

4'''-(R)-Aminoaclacinomycin A

Cat. No.: B1223106
CAS No.: 76439-76-4
M. Wt: 812.9 g/mol
InChI Key: JVGRZZZGUASQKZ-UHFFFAOYSA-N
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Description

4'''-(R)-Aminoaclacinomycin A is a semi-synthetic anthracycline derivative, structurally modified from the natural compound aclacinomycin A. Anthracyclines are renowned for their anticancer activity, primarily through DNA intercalation and topoisomerase II inhibition. The key modification in 4'''-(R)-Aminoaclacinomycin A involves the introduction of an (R)-configured amino group at the 4''' position of the sugar moiety, which is hypothesized to enhance target specificity and reduce cardiotoxicity compared to non-aminated analogs like doxorubicin .

Properties

CAS No.

76439-76-4

Molecular Formula

C42H56N2O14

Molecular Weight

812.9 g/mol

IUPAC Name

methyl 4-[5-[5-(5-amino-6-methyloxan-2-yl)oxy-4-hydroxy-6-methyloxan-2-yl]oxy-4-(dimethylamino)-6-methyloxan-2-yl]oxy-2-ethyl-2,5,7-trihydroxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate

InChI

InChI=1S/C42H56N2O14/c1-8-42(51)17-28(33-22(35(42)41(50)52-7)14-23-34(38(33)49)37(48)32-21(36(23)47)10-9-11-26(32)45)56-30-15-25(44(5)6)39(19(3)54-30)58-31-16-27(46)40(20(4)55-31)57-29-13-12-24(43)18(2)53-29/h9-11,14,18-20,24-25,27-31,35,39-40,45-46,49,51H,8,12-13,15-17,43H2,1-7H3

InChI Key

JVGRZZZGUASQKZ-UHFFFAOYSA-N

SMILES

CCC1(CC(C2=C(C3=C(C=C2C1C(=O)OC)C(=O)C4=C(C3=O)C(=CC=C4)O)O)OC5CC(C(C(O5)C)OC6CC(C(C(O6)C)OC7CCC(C(O7)C)N)O)N(C)C)O

Canonical SMILES

CCC1(CC(C2=C(C3=C(C=C2C1C(=O)OC)C(=O)C4=C(C3=O)C(=CC=C4)O)O)OC5CC(C(C(O5)C)OC6CC(C(C(O6)C)OC7CCC(C(O7)C)N)O)N(C)C)O

Other CAS No.

76496-82-7

Synonyms

4'''-deoxy-4'''-aminoaclacinomycin
4-DAACM

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Structural and Functional Group Comparison

Compound Name Core Structure Key Functional Groups/Modifications Biological Relevance Reference
4'''-(R)-Aminoaclacinomycin A Anthracycline-glycoside 4'''-(R)-amino group, tetracyclic aglycone Anticancer (DNA intercalation) N/A
NNK (4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone) Nitrosamine-pyridyl derivative Methylnitrosamino group, pyridyl ring Tobacco carcinogen (DNA alkylation)
6-Aminopenicillanic Acid β-lactam 6-amino group, β-lactam ring Antibiotic precursor (penicillin class)
4-Methoxy-3-nitroaniline Aniline derivative Methoxy, nitro, and amino groups Industrial/research reagent
(R)-2-Methoxy-N-(1-methyl-3-phenylpiperidin-3-yl)-6-(methylthio)-4-(trifluoromethyl)benzamide Benzamide-piperidine hybrid Trifluoromethyl, methoxy, methylthio CNS-targeted small molecule

Key Observations:

Amino Group Positioning: The 4'''-(R)-amino group in 4'''-(R)-Aminoaclacinomycin A contrasts with the 6-amino group in 6-aminopenicillanic acid . Positional differences influence target engagement: the former enhances DNA binding, while the latter is critical for β-lactam antibiotic activity. In 4-Methoxy-3-nitroaniline , the amino group is para to nitro and methoxy substituents, which may stabilize resonance structures—a feature absent in the anthracycline derivative.

Substituent Effects on Bioactivity: The trifluoromethyl group in the benzamide-piperidine compound enhances lipophilicity and metabolic stability, similar to how the 4'''-amino group in 4'''-(R)-Aminoaclacinomycin A may improve cellular uptake. NNK’s methylnitrosamino group is a potent DNA alkylator, whereas the amino group in 4'''-(R)-Aminoaclacinomycin A likely facilitates hydrogen bonding with DNA’s phosphate backbone.

Structural Complexity: 4'''-(R)-Aminoaclacinomycin A’s tetracyclic aglycone and glycosidic bond distinguish it from simpler aromatic amines (e.g., 4-Methoxy-3-nitroaniline ) and β-lactams . This complexity correlates with broader mechanisms of action, including reactive oxygen species generation.

Q & A

Q. What are the key structural features of 4'''-(R)-Aminoaclacinomycin A that influence its biological activity?

  • Methodological Answer : Structural characterization involves nuclear magnetic resonance (NMR) spectroscopy for stereochemical confirmation and high-resolution mass spectrometry (HR-MS) for molecular weight validation. Focus on the amino-substituted sugar moiety at the 4''' position, which is critical for DNA intercalation and topoisomerase inhibition. Compare structural analogs (e.g., aclacinomycin derivatives) to isolate activity determinants .

Q. How can researchers synthesize and purify 4'''-(R)-Aminoaclacinomycin A with high yield and purity?

  • Methodological Answer : Optimize fermentation conditions (e.g., Streptomyces galilaeus strain media composition, pH, and temperature) followed by column chromatography (silica gel or reverse-phase HPLC). Monitor purity via UV-Vis spectroscopy (λ = 434 nm for anthracycline chromophore) and validate using thin-layer chromatography (TLC) with iodine vapor detection . Table 1 : Key Synthesis Parameters
ParameterOptimal RangeImpact on Yield
Fermentation pH6.8–7.2±15%
Column EluentCH₂Cl₂:MeOH (95:5)Purity >95%

Q. What experimental approaches are used to study the mechanism of action of 4'''-(R)-Aminoaclacinomycin A in cancer cells?

  • Methodological Answer : Use in vitro assays such as DNA relaxation assays (to test topoisomerase II inhibition) and fluorescence microscopy to track cellular uptake. Pair with gene expression profiling (RNA-seq) to identify downstream targets (e.g., apoptosis-related genes). Include positive controls (e.g., doxorubicin) and dose-response curves to establish IC₅₀ values .

Advanced Research Questions

Q. How should researchers design experiments to resolve contradictions in reported cytotoxicity data for 4'''-(R)-Aminoaclacinomycin A across cell lines?

  • Methodological Answer : Standardize cell culture conditions (e.g., passage number, serum concentration) and validate via replicate experiments. Use factorial design to isolate variables (e.g., hypoxia, efflux pump activity). Apply statistical models (ANOVA with post-hoc Tukey tests) to quantify variability. Cross-reference with published datasets to identify outlier protocols .

Q. What strategies can address discrepancies between in vitro and in vivo efficacy studies?

  • Methodological Answer : Conduct pharmacokinetic profiling (plasma half-life, tissue distribution) in animal models to assess bioavailability. Use isotopic labeling (³H or ¹⁴C) to track metabolite formation. Compare results with in vitro liver microsome assays to identify metabolic inactivation pathways. Reconcile differences using physiologically based pharmacokinetic (PBPK) modeling .

Q. How can researchers optimize analytical techniques to quantify trace impurities in 4'''-(R)-Aminoaclacinomycin A batches?

  • Methodological Answer : Implement ultra-high-performance liquid chromatography (UHPLC) coupled with quadrupole time-of-flight (Q-TOF) MS for high-sensitivity detection. Validate methods per ICH Q2(R1) guidelines, including limit of detection (LOD) and quantification (LOQ) calculations. Use spiked samples to confirm recovery rates (>90%) .

Q. What methodologies validate hypotheses about the role of the 4'''-R configuration in drug resistance mechanisms?

  • Methodological Answer : Generate isogenic cell lines (CRISPR-Cas9 editing) to overexpress ABC transporters (e.g., P-gp). Compare intracellular drug accumulation (flow cytometry) between wild-type and modified lines. Perform molecular docking simulations to assess binding affinity to efflux pumps versus DNA .

Q. How should comparative studies with structural analogs (e.g., 4'''-(S)-Aminoaclacinomycin A) be structured to ensure statistical rigor?

  • Methodological Answer : Use a blinded, randomized block design with matched sample sizes (n ≥ 6). Apply multivariate analysis (PCA or PLS-DA) to differentiate biological effects. Include negative controls (vehicle-only) and report effect sizes with 95% confidence intervals. Pre-register hypotheses to avoid HARKing (hypothesizing after results are known) .

Data Analysis and Reporting Guidelines

  • Statistical Validation : Use Shapiro-Wilk tests for normality and Levene’s test for homogeneity of variance before applying parametric tests. For non-normal data, apply non-parametric alternatives (Kruskal-Wallis or Mann-Whitney U tests) .
  • Reproducibility : Archive raw data (e.g., NMR spectra, cell viability counts) in FAIR-compliant repositories (e.g., Zenodo) with unique digital object identifiers (DOIs). Share analysis scripts (R/Python) publicly to enable replication .

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